Cas no 339-62-8 (4,4,4-trifluoro-3-methylbutan-1-ol)

4,4,4-trifluoro-3-methylbutan-1-ol structure

339-62-8 structure

Product Name:4,4,4-trifluoro-3-methylbutan-1-ol

CAS No:339-62-8

Molecular Formula:C₅H₉OF₃

Molecular Weight:142.11956

MDL:MFCD28361062

CID:883274

PubChem ID:274355

4,4,4-trifluoro-3-methylbutan-1-ol Properties

Names and Identifiers

- 4,4,4-trifluoro-3-methylbutan-1-ol
- AC1L6UCO
- AC1Q4I9F
- AG-K-68297
- AGN-PC-00KSRV
- AR-1F7546
- CTK1C3797
- NSC120381
- NSC-120381
- MDL： MFCD28361062
- InChIKey： JHKAMWUCXKBJBI-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H9F3O/c1-4(2-3-9)5(6,7)8/h4,9H,2-3H2,1H3
- SMILES： CC(CCO)C(F)(F)F

Computed Properties

Exact Mass: 142.06057
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Monoisotopic Mass: 142.06054939g/mol
Heavy Atom Count: 9
Complexity: 78.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Topological Polar Surface Area: 20.2Å²

Experimental Properties

LogP: 1.56720
PSA: 20.23

4,4,4-trifluoro-3-methylbutan-1-ol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01BOO8-50mg	4,4,4-Trifluoro-3-methylbutan-1-ol	339-62-8	95%	50mg	$260.00	2025-03-19
A2B Chem LLC	AW24008-50mg	4,4,4-Trifluoro-3-methylbutan-1-ol	339-62-8	95%	50mg	$248.00	2024-04-20
Aaron	AR01BOWK-50mg	4,4,4-Trifluoro-3-methylbutan-1-ol	339-62-8	95%	50mg	$303.00	2025-02-09
Enamine	EN300-337055-0.05g	4,4,4-trifluoro-3-methylbutan-1-ol	339-62-8	95.0%	0.05g	$202.0	2025-03-21
Life Chemicals	F1913-0437-0.25g	4,4,4-trifluoro-3-methylbutan-1-ol	339-62-8	95%+	0.25g	$757.0	2023-09-06
TRC	T257646-100mg	4,4,4-Trifluoro-3-methylbutan-1-ol	339-62-8		100mg	$ 115.00	2022-06-03

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